Internal Standard for Clinical Mass Spectrometry
  • Genistein-d4
    Genistein-d4
    • Cat. No.:
    • B014971
    • CAS No.:
    • 187960-08-3
    • Molecular Formula:
    • C15H10O5
    • Molecular Weight:
    • 274.26 g/mol
    Description
    Genistein-d4 is intended for use as an internal standard for the quantification of genistein by GC- or LC-MS. Genistein is an isoflavonoid phytoestrogen that has been found in soybeans (G. max/S. hispida) and ha...
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  • Beclomethasone-d5
    Beclomethasone-d5
    • Cat. No.:
    • B563828
    • CAS No.:
    • Molecular Formula:
    • C22H29ClO5
    • Molecular Weight:
    • 413.9 g/mol
    Description
    Beclomethasone-d5, also known as Beclomethasone-d5, is a useful research compound. Its molecular formula is C22H29ClO5 and its molecular weight is 413.9 g/mol. The purity is usually 95%.
    BenchChem offers hi...
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  • 4-Chlorobenzen-2,3,5,6-d4-amine
    4-Chlorobenzen-2,3,5,6-d4-amine
    • Cat. No.:
    • B580208
    • CAS No.:
    • 191656-33-4
    • Molecular Formula:
    • C6H6ClN
    • Molecular Weight:
    • 131.59 g/mol
    Description
    4-​Chloroaniline-d4 is the d4 labelled analogue of 4-​Chloroaniline which is an organic chemical reagent and precursor in the synthesis of various drugs and dyestuffs. It is a building block and a degredation pr...
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  • Monobutyl Phthalate-d4
    Monobutyl Phthalate-d4
    • Cat. No.:
    • B588404
    • CAS No.:
    • 478954-81-3
    • Molecular Formula:
    • C12H14O4
    • Molecular Weight:
    • 226.26 g/mol
    Description
    Labeled Di-n-butylphthalate (DBP) metabolite.

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  • Monoethyl phthalate-d4
    Monoethyl phthalate-d4
    • Cat. No.:
    • B588407
    • CAS No.:
    • 1219806-03-7
    • Molecular Formula:
    • C10H10O4
    • Molecular Weight:
    • 198.21 g/mol
    Description
    Monoethyl phthalate-d4, also known as Monoethyl phthalate-d4, is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 198.21 g/mol. The purity is usually 95%.
    BenchChem ...
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  • Mono-(2-ethylhexyl) phthalate-d4
    Mono-(2-ethylhexyl) phthalate-d4
    • Cat. No.:
    • B588412
    • CAS No.:
    • 1276197-22-8
    • Molecular Formula:
    • C16H22O4
    • Molecular Weight:
    • 282.37 g/mol
    Description
    Mono(2-ethylhexyl)phthalate is a clear colorless to cloudy white viscous liquid. (NTP, 1992)
    Mono(2-ethylhexyl) phthalate is the mono(2-ethylhexyl) ester of benzene-1,2-dicarboxylic acid. It is functionally r...
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  • Octanal-d16
    Octanal-d16
    • Cat. No.:
    • B588414
    • CAS No.:
    • 1219794-66-7
    • Molecular Formula:
    • C8H16O
    • Molecular Weight:
    • 144.31 g/mol
    Description
    Octanal-d16, also known as Octanal-d16, is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 144.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Octa...
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  • L-Asparagine-15N2,d8
    L-Asparagine-15N2,d8
    • Cat. No.:
    • B12057211
    • CAS No.:
    • Molecular Formula:
    • C4H8N2O3
    • Molecular Weight:
    • 142.15 g/mol
    Description
    L-Asparagine-15N2,d8 is a useful research compound. Its molecular formula is C4H8N2O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
    BenchChem offers high-quality L-Asparagine-15N2,d8 ...
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  • D-Ribose-13C-4
    D-Ribose-13C-4
    • Cat. No.:
    • B12401262
    • CAS No.:
    • Molecular Formula:
    • C5H10O5
    • Molecular Weight:
    • 151.12 g/mol
    Description
    D-Ribose-13C-4 is a useful research compound. Its molecular formula is C5H10O5 and its molecular weight is 151.12 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D-Ribose-13C-4 suitable for ...
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  • Ethambutol-d4
    Ethambutol-d4
    • Cat. No.:
    • B15555185
    • CAS No.:
    • Molecular Formula:
    • C10H24N2O2
    • Molecular Weight:
    • 208.33 g/mol
    Description
    Ethambutol-d4 is a useful research compound. Its molecular formula is C10H24N2O2 and its molecular weight is 208.33 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ethambutol-d4 suitable for...
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